Cas no 1154614-14-8 ((2-chloroquinolin-3-yl)methanesulfonyl chloride)

• Product Name: (2-chloroquinolin-3-yl)methanesulfonyl chloride
• CAS No: 1154614-14-8
• MF: C₁₀H₇Cl₂NO₂S
• MW: 276.139079332352
• CID: 5843141
• PubChem ID: 87086555
• Update Time: 2025-06-12

(2-chloroquinolin-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2-chloroquinolin-3-yl)methanesulfonyl chloride
• EN300-2001970
• 1154614-14-8
• SCHEMBL271348

• Inchi： 1S/C10H7Cl2NO2S/c11-10-8(6-16(12,14)15)5-7-3-1-2-4-9(7)13-10/h1-5H,6H2
• InChI Key： OVZQXUJFJZJOHB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C2C=CC=CC2=N1)CS(=O)(=O)Cl

Computed Properties

• Exact Mass: 274.9574550g/mol
• Monoisotopic Mass: 274.9574550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on (2-chloroquinolin-3-yl)methanesulfonyl chloride

Introduction to (2-chloroquinolin-3-yl)methanesulfonyl chloride (CAS No. 1154614-14-8)

(2-chloroquinolin-3-yl)methanesulfonyl chloride (CAS No. 1154614-14-8) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, also known as 3-(chloromethylsulfonyl)-2-chloroquinoline, is characterized by its unique structural features, which include a chloroquinoline moiety and a methanesulfonyl chloride functional group. These features endow the compound with a wide range of reactivity and potential applications in various chemical and biological processes.

The synthesis of (2-chloroquinolin-3-yl)methanesulfonyl chloride typically involves the reaction of 2-chloroquinoline with methanesulfonyl chloride in the presence of a suitable base. This reaction is well-documented in the literature and has been optimized to achieve high yields and purity. The resulting compound is a white crystalline solid that is stable under standard laboratory conditions but should be handled with care due to its reactivity.

In the realm of organic synthesis, (2-chloroquinolin-3-yl)methanesulfonyl chloride serves as an important building block for the construction of complex molecules. Its reactivity as an electrophilic sulfonylating agent makes it particularly useful in the formation of sulfonamides, sulfonates, and other sulfur-containing functional groups. These derivatives are crucial in the development of pharmaceuticals, agrochemicals, and materials science applications.

One of the key areas where (2-chloroquinolin-3-yl)methanesulfonyl chloride has shown significant promise is in medicinal chemistry. Recent studies have highlighted its potential as a lead compound for the development of novel drugs targeting various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent antitumor activity against several cancer cell lines. The chloroquinoline moiety is known to have inherent biological activity, while the methanesulfonyl chloride group can be functionalized to enhance selectivity and potency.

In addition to its antitumor properties, (2-chloroquinolin-3-yl)methanesulfonyl chloride has also been explored for its antimicrobial activity. Studies have shown that certain derivatives can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria, making them potential candidates for developing new antibiotics. The ability to modify the structure through synthetic chemistry allows researchers to fine-tune the pharmacological properties of these compounds.

The pharmacokinetic and pharmacodynamic properties of (2-chloroquinolin-3-yl)methanesulfonyl chloride and its derivatives are also subjects of ongoing research. Preliminary data suggest that these compounds have favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for their therapeutic potential. However, further studies are needed to fully understand their behavior in biological systems and to optimize their use in clinical settings.

In the context of drug discovery and development, high-throughput screening (HTS) techniques have been employed to identify novel derivatives of (2-chloroquinolin-3-yl)methanesulfonyl chloride with enhanced biological activity. These techniques allow researchers to rapidly screen large libraries of compounds and identify those with desirable properties. The use of computational methods such as molecular docking and molecular dynamics simulations has also been instrumental in predicting the binding modes and affinities of these compounds to their target proteins.

The safety profile of (2-chloroquinolin-3-yl)methanesulfonyl chloride is another critical aspect that requires thorough investigation. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, but more extensive toxicological studies are necessary to ensure its safety for human use. These studies typically involve assessing acute and chronic toxicity, genotoxicity, and carcinogenicity using both in vitro and in vivo models.

Beyond its applications in medicinal chemistry, (2-chloroquinolin-3-yl)methanesulfonyl chloride has found utility in other areas such as materials science. For example, it can be used as a cross-linking agent in polymer synthesis or as a functionalizing agent for surface modification. The unique combination of electronic properties and reactivity makes it an attractive candidate for developing advanced materials with tailored properties.

In conclusion, (2-chloroquinolin-3-yl)methanesulfonyl chloride (CAS No. 1154614-14-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for organic synthesis, medicinal chemistry, and materials science. Ongoing research continues to uncover new applications and optimize its use in different contexts, highlighting its importance as a key player in modern chemical research.